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9-Phenylcarbazole molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-Phenylcarbazole

cat. No.: B072232

An In-Depth Technical Guide to 9-Phenylcarbazole

Core Molecular Data

9-Phenylcarbazole is an aromatic organic compound that serves as a crucial building block in
the synthesis of fine chemicals and the development of advanced materials.[1] Its core
quantitative data is summarized below.

Property Value

Molecular Formula CisH1aN[1][2][3]

Molecular Weight 243.3 g/mol [2][4], 243.31 g/mol [1][3]
CAS Number 1150-62-5[1][2][3]

Appearance White to off-white crystalline powder[1]
Melting Point 95-97 °C

Synthesis Protocol: Palladium-Catalyzed Cross-
Coupling

One common and effective method for the synthesis of 9-Phenylcarbazole is through a
palladium-catalyzed cross-coupling reaction, specifically a Buchwald-Hartwig amination.[1] This
method offers high yields and purity, which are critical for its applications in areas such as
organic electronics.[1]
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Materials and Reagents

» 9H-Carbazole

e Bromobenzene

o Tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s)
 Tri-tert-butylphosphine (1.0 M in toluene)

e Potassium carbonate (K2COs)

e 18-Crown-6

e Xylene

e Nitrogen (N2) gas

Experimental Procedure

The following protocol outlines a typical synthesis of 9-Phenylcarbazole:

» To a reaction vessel, add Pdz(dba)s (1.095 g, 1.196 mmol) and tri-tert-butylphosphine (4.78
ml, 4.78 mmol, 1.0 M in toluene) in 400 mL of xylene.[4]

« Stir the mixture under a nitrogen atmosphere for 20 minutes.[4]

e Sequentially add 9H-carbazole (20 g, 120 mmol), bromobenzene (28.2 g, 179 mmol), 18-
Crown-6 (3.16 g, 11.96 mmol), and potassium carbonate (24.80 g, 179 mmol) to the mixture.

[4]

» Heat the reaction mixture to reflux under a nitrogen atmosphere for 18 hours.[4]
» After the reaction is complete, decant the xylene solution.[4]

» Evaporate the solvent from the decanted solution.[4]

» Purify the resulting residue by vacuum distillation to obtain the final product.[4]
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This procedure has been reported to yield approximately 22.3 g (97% vyield) of 9-
Phenylcarbazole.[4]

Logical Workflow for Synthesis and Purification

The general laboratory workflow for the synthesis and purification of 9-Phenylcarbazole can
be visualized as a series of sequential steps.

Reaction Setup

Addition of Reagents

Reflux under Nitrogen

Solution Decanting

Solvent Evaporation

Vacuum Distillation

Product Analysis

Click to download full resolution via product page
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Synthesis and Purification Workflow for 9-Phenylcarbazole

Signaling Pathway Involving Carbazole Derivatives

While specific signaling pathways for 9-Phenylcarbazole are not extensively detailed in the
provided context, the closely related carbazole derivative, 9-ethyl-9H-carbazole-3-
carbaldehyde (ECCA), has been shown to activate the p53 signaling pathway in melanoma
cells, leading to apoptosis.[5] This provides a relevant example of the biological activity of this
class of compounds.

The proposed mechanism involves the activation of p38-MAPK and JNK, which in turn
phosphorylate and activate p53.[5] Activated p53 then upregulates pro-apoptotic proteins and
cell cycle inhibitors like p21, ultimately leading to cell cycle arrest and apoptosis.[5]
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Proposed p53 Signaling Pathway Activated by a Carbazole Derivative

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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